Cas no 2060030-73-9 ((2-ethyl-6,7-dimethyl-2,3-dihydro-1,4-benzodioxin-2-yl)methanamine)

• Product Name: (2-ethyl-6,7-dimethyl-2,3-dihydro-1,4-benzodioxin-2-yl)methanamine
• CAS No: 2060030-73-9
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• MDL: MFCD30498244
• CID: 5193173
• PubChem ID: 131496894
• Update Time: 2025-10-31

(2-ethyl-6,7-dimethyl-2,3-dihydro-1,4-benzodioxin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-2-methanamine, 2-ethyl-2,3-dihydro-6,7-dimethyl-
• (2-ethyl-6,7-dimethyl-2,3-dihydro-1,4-benzodioxin-2-yl)methanamine

• MDL： MFCD30498244
• Inchi： 1S/C13H19NO2/c1-4-13(7-14)8-15-11-5-9(2)10(3)6-12(11)16-13/h5-6H,4,7-8,14H2,1-3H3
• InChI Key： FFUOQVUSTIXMSD-UHFFFAOYSA-N
• SMILES： O1C2=CC(C)=C(C)C=C2OCC1(CC)CN

Additional information on (2-ethyl-6,7-dimethyl-2,3-dihydro-1,4-benzodioxin-2-yl)methanamine

The Compound CAS No 2060030-73-9: (2-Ethyl-6,7-Dimethyl-2,3-Dihydro-1,4-Benzodioxin-2-Yl)Methanamine

The compound with CAS No 2060030-73-9, known as (2-Ethyl-6,7-Dimethyl-2,3-Dihydro-1,4-Benzodioxin-2-Yl)Methanamine, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzodioxins, which are aromatic heterocyclic compounds with a unique structure that combines a benzene ring with two oxygen atoms in a dioxin configuration. The presence of the methanamine group further enhances its chemical reactivity and functional versatility.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and pharmaceuticals. The structure of (2-Ethyl-6,7-Dimethyl-2,3-Dihydro-1,4-Benzodioxin-2-Yl)Methanamine is characterized by its rigid aromatic system and the presence of substituents such as ethyl and methyl groups, which contribute to its stability and reactivity. These substituents also play a crucial role in modulating the electronic properties of the molecule, making it a promising candidate for use in electronic devices and sensors.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The synthesis pathway involves the use of various reagents and catalysts to achieve high yields and purity. Researchers have explored alternative methods to optimize the synthesis process, including the use of microwave-assisted reactions and green chemistry approaches.

The chemical properties of (2-Ethyl-6,7-Dimethyl-2,3-Dihydro-1,4-Benzodioxin-2-Yl)Methanamine have been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided valuable insights into its molecular structure and reactivity under different conditions. For instance, the compound exhibits strong fluorescence properties under UV light due to its aromatic system, which makes it suitable for applications in optoelectronics.

One of the most exciting developments involving this compound is its potential use in drug delivery systems. The methanamine group can be functionalized to attach various bioactive molecules or targeting ligands, enabling precise delivery of therapeutic agents to specific tissues or cells. This has opened up new avenues for research in medicinal chemistry and nanotechnology.

In addition to its pharmaceutical applications, (2-Ethyl-6,7-Dimethyl-2,3-Dihydro-1,4-Benzodioxin-2-Yl)Methanamine has also been explored for its role in catalysis. The compound's ability to act as a catalyst in various organic reactions has been demonstrated in recent studies. Its unique structure allows it to facilitate transformations such as C-C bond formation and enantioselective synthesis.

The environmental impact of this compound has also been a topic of interest among researchers. Studies have shown that while it is stable under normal conditions, it can undergo biodegradation under specific environmental conditions. This knowledge is crucial for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, CAS No 2060030-73-9 represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers working in organic chemistry, materials science, pharmacology, and catalysis. As ongoing research continues to uncover new properties and uses for this compound